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Compound of Interest

Compound Name: 2,5-Dimethyl-1,5-hexadiene

Cat. No.: B165583 Get Quote

An In-Depth Technical Guide to 2,5-Dimethyl-1,5-
hexadiene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,5-Dimethyl-1,5-hexadiene, a

diolefin of interest in synthetic organic chemistry. It details the compound's chemical and

physical properties, including its CAS number and molecular weight. While direct applications

in drug development and established signaling pathway interactions are not extensively

documented in current literature, this guide explores its synthesis and potential as a versatile

chemical intermediate. Particular attention is given to the synthesis of its isomer, 2,5-dimethyl-

2,4-hexadiene, a known precursor to pyrethroid insecticides, which provides context for the

reactivity and potential applications of the broader class of dimethylhexadienes.

Core Chemical and Physical Properties
2,5-Dimethyl-1,5-hexadiene is a colorless to light yellow liquid. Its fundamental properties are

summarized in the table below for easy reference.
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Property Value Reference

CAS Number 627-58-7 [1][2]

Molecular Formula C₈H₁₄ [1][2]

Molecular Weight 110.20 g/mol [1][2]

Density 0.74 g/mL [3]

Boiling Point 116 °C [3]

Melting Point -75 °C [3]

Refractive Index 1.4290 [3]

InChIKey
DSAYAFZWRDYBQY-

UHFFFAOYSA-N
[1][4]

SMILES CC(=C)CCC(C)=C [3][4]

Synthesis and Experimental Protocols
While detailed protocols for the direct synthesis of 2,5-Dimethyl-1,5-hexadiene are not widely

published, a reference in the Journal of the American Chemical Society points to a potential

synthetic route.[3]

More readily available in the literature are detailed experimental procedures for the synthesis of

its isomer, 2,5-dimethyl-2,4-hexadiene, which is a valuable intermediate in the production of

pyrethroid insecticides.[5] The primary method for its synthesis is the Prins condensation of

isobutylene or tert-butyl alcohol with isobutyraldehyde.

Experimental Protocol: Synthesis of 2,5-Dimethyl-2,4-
hexadiene via Prins Condensation
This protocol is adapted from a study on the selective synthesis of 2,5-dimethyl-2,4-hexadiene

over molecular sieve catalysts.[5][6]

Materials:

Isobutyraldehyde (IBA)
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tert-Butyl alcohol (TBOH)

HZSM-5 molecular sieve catalyst (Si/Al ratio of 39)

1,4-Dioxane (solvent)

Procedure:

A 200 ml autoclave equipped with a temperature controller is charged with 5 ml of

isobutyraldehyde, 20 ml of tert-butyl alcohol, 3 g of fresh HZSM-5 molecular sieve catalyst,

and 25 ml of 1,4-dioxane.

The autoclave is sealed and the reaction is carried out at 160 °C under autogenous pressure

for 8 hours with stirring.

After the reaction period, the autoclave is cooled to room temperature.

The liquid products are collected and analyzed by gas chromatography to determine the

conversion and yield.

Results: Under these conditions, an isobutyraldehyde conversion of up to 78.6% can be

achieved, with a 57.8% yield of 2,5-dimethyl-2,4-hexadiene.[5][6]

Logical Workflow for the Synthesis of 2,5-Dimethyl-2,4-hexadiene:
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Reactants

Reaction Conditions
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Caption: Workflow for the synthesis of 2,5-dimethyl-2,4-hexadiene.

Reactivity and Potential Applications in Synthesis
The presence of two terminal double bonds in 2,5-Dimethyl-1,5-hexadiene makes it a

candidate for various chemical transformations, including cyclization reactions.[7] While specific

applications in drug synthesis are not well-documented, its structural motifs suggest potential

as a building block for more complex molecules.
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Its isomer, 2,5-dimethyl-2,4-hexadiene, serves as a key intermediate in the synthesis of

chrysanthemic acids, which are essential components of pyrethroid insecticides.[5] This

underscores the potential utility of dimethylhexadiene scaffolds in the development of

biologically active compounds.

Biological Activity and Toxicology
There is a notable lack of direct research on the biological activity and signaling pathway

interactions of 2,5-Dimethyl-1,5-hexadiene. General toxicological information suggests that it

is a skin and strong eye irritant.[1] Ingestion may pose an aspiration hazard, potentially causing

lung injury.[1] Due to its chemical class, it is also considered a potential neurotoxin.

Conclusion
2,5-Dimethyl-1,5-hexadiene is a chemical compound with well-defined physical and chemical

properties. While its direct application in drug development and its biological interactions

remain largely unexplored, its structural features and the known applications of its isomer

suggest its potential as a synthetic intermediate. The provided synthesis protocol for 2,5-

dimethyl-2,4-hexadiene offers a valuable starting point for researchers interested in the

chemistry of dimethylhexadienes. Further investigation into the reactivity and potential

biological effects of 2,5-Dimethyl-1,5-hexadiene is warranted to fully elucidate its utility for

medicinal and agricultural chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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